fac-[Ir(dFppy)3]

• Molecular Formula: C33H18F6IrN3
• Molecular Weight: 762.7 g/mol
• InChI: InChI=1S/3C11H6F2N.Ir/c3*12-8-4-5-9(10(13)7-8)11-3-1-2-6-14-11;/h3*1-4,6-7H;/q3*-1;+3
• InChIKey: GJHHESUUYZNNGV-UHFFFAOYSA-N

fac-[Ir(dFppy)3] Procurement and Selection Baseline

fac-[Ir(dFppy)3] (CAS 387859-70-3), systematically named fac-tris[2-(2,4-difluorophenyl)pyridinato-C²,N]iridium(III), is a facial homoleptic tris-cyclometalated iridium(III) complex belonging to the class of organometallic phosphorescent dyes . The three bidentate 2-(2,4-difluorophenyl)pyridine (dFppy) ligands chelate the Ir(III) centre in an octahedral facial configuration, leveraging the heavy-atom effect to promote strong spin–orbit coupling and efficient room-temperature phosphorescence from triplet metal-to-ligand charge-transfer (³MLCT) states . The compound is commercially available from multiple authorised vendors and is routinely employed as a sky-blue emitter in vacuum-deposited OLED stacks and as a visible-light photoredox catalyst .

Sky‑blue phosphorescent emitter for OLED device research

Visible‑light photoredox catalyst for synthetic transformations

Organometallic complex with heavy‑atom effect for efficient triplet harvesting

Why fac-[Ir(dFppy)3] Cannot Be Replaced by Generic Emitters

Superficially, all tris-cyclometalated Ir(III) complexes share a {Ir(C^N)₃} coordination motif, yet the electron-withdrawing fluorine substituents on the dFppy ligand fundamentally alter the frontier orbital energies, photophysical output, and redox capability. Simply substituting the archetypal green emitter fac-Ir(ppy)₃ for fac-[Ir(dFppy)₃] would lose the ≈22 nm hypsochromic shift that provides sky-blue electroluminescence, disrupt the energy-level alignment with wide-bandgap host materials, and weaken the excited-state reducing power required for photoredox transformations [1]. The quantitative evidence below demonstrates that these differences are measurable, application-critical, and cannot be compensated by device engineering or formulation adjustment alone.

Emission colour shift

Using fac‑Ir(ppy)₃ eliminates the hypsochromic shift required for sky‑blue emission; energy‑level alignment with wide‑bandgap hosts may be lost.

Triplet energy mismatch

Fluorine substituents on dFppy raise triplet energy; replacement with unfluorinated analog disrupts exothermic host‑to‑guest energy transfer.

Reducing power gap

Weaker excited‑state reduction potential of fac‑Ir(ppy)₃ may limit substrate scope in photoredox reactions that require a stronger photoreductant.

• [1] Park, N.‑G.; Choi, G.‑C.; Lee, Y.‑H.; Kim, Y.‑S. Theoretical studies on the ground and excited states of blue phosphorescent cyclometalated Ir(III) complexes having ancillary ligand. Curr. Appl. Phys. 2005, 5, 5–10. DOI: 10.1016/j.cap.2005.04.007. View Source

Quantitative Evidence: fac-[Ir(dFppy)3] vs. Closest Analogs

Triplet Energy Elevation by Fluorination

A 2005 density functional theory (DFT) study computed the lowest triplet-state energies (T₁) of several Ir(III) phosphors using the B3LYP functional and time-dependent DFT. The calculated T₁ of fac-Ir(dfpp)₃ [dfpp = 2-(2,4-difluorophenyl)pyridine, structurally equivalent to dFppy] is 2.80 eV, which is 0.20 eV higher than the 2.60 eV value obtained for fac-Ir(ppy)₃ [1]. This elevation originates from the electron-withdrawing fluorine substituents that stabilise the HOMO localised on the Ir atom and phenyl ring, widening the HOMO–LUMO gap and shifting the phosphorescence toward the blue spectral region [1].

Triplet energy (T₁)

Head‑to‑head

2.80 eV vs 2.60 eV +0.20 eV

Higher T₁ supports energy transfer to wide‑bandgap hosts for blue OLED research.

DFT/TD‑DFT (B3LYP), isolated‑molecule calculation.

Evidence Dimension	Calculated lowest triplet-state energy (T₁)
Target Compound Data	fac-Ir(dfpp)₃ (≡ fac-Ir(dFppy)₃): T₁ = 2.80 eV
Comparator Or Baseline	fac-Ir(ppy)₃: T₁ = 2.60 eV
Quantified Difference	+0.20 eV (≈19 kJ mol⁻¹) elevation, translating to approximately 25 nm hypsochromic shift
Conditions	B3LYP/DFT geometry optimisation; TD-DFT vertical excitation; isolated-molecule calculation (gas phase analogue)

Why This Matters

A higher triplet energy directly enables exothermic energy transfer to wide-bandgap host materials (e.g., UGH, mCP) employed in blue OLED architectures, whereas the lower T₁ of fac-Ir(ppy)₃ confines its use to green-emitting devices with narrower-gap hosts.

• [1] Park, N.‑G.; Choi, G.‑C.; Lee, Y.‑H.; Kim, Y.‑S. Theoretical studies on the ground and excited states of blue phosphorescent cyclometalated Ir(III) complexes having ancillary ligand. Curr. Appl. Phys. 2005, 5, 5–10. DOI: 10.1016/j.cap.2005.04.007. View Source

Blue Shift in Photoluminescence Emission

The photoluminescence maximum of fac-Ir(dFppy)₃ in dilute dichloromethane solution at ambient temperature is reported as 493 nm (2.52 eV) by the commercial supplier Lumtec, referencing the foundational study by Tsuboyama et al. in Applied Physics Letters (2006) . Under identical solvent and temperature conditions, the unfluorinated prototype fac-Ir(ppy)₃ displays a PL maximum at 513–515 nm (ca. 2.41 eV), as documented in multiple authoritative characterisations including the same research group’s earlier report in Journal of the American Chemical Society (2003) [1]. The observed 20–22 nm hypsochromic shift converts the emission colour from green (CIEy ≈ 0.55) to sky-blue (CIEy ≈ 0.35), which is essential for accessing the blue pixel in full-colour OLED displays [1].

Emission λmax (PL)

Reported

493 nm vs 513–515 nm ~20 nm hypsochromic shift

Blue‑shifted emission meets chromaticity targets for full‑color display research.

CH₂Cl₂ solution, room temperature.

Evidence Dimension	Room-temperature photoluminescence emission maximum (λmax, PL)
Target Compound Data	fac-Ir(dFppy)₃: 493 nm (CH₂Cl₂ solution)
Comparator Or Baseline	fac-Ir(ppy)₃: 513–515 nm (CH₂Cl₂ solution)
Quantified Difference	20–22 nm hypsochromic shift (~0.11 eV energy increase)
Conditions	Degassed dichloromethane, ~10⁻⁵ M, room temperature

Why This Matters

Without this blue shift, the emitter cannot satisfy the blue-primary chromaticity requirements (CIEy < 0.35) mandated by display standards such as NTSC and BT.2020; procurement of the fluorinated congener is therefore non-negotiable for sky-blue pixel fabrication.

• [1] Tsuboyama, A.; Iwawaki, H.; Furugori, M.; Mukaide, T.; Kamatani, J.; Igawa, S.; Moriyama, T.; Miura, S.; Takiguchi, T.; Okada, S.; Hoshino, M.; Ueno, K. Homoleptic cyclometalated iridium complexes with highly efficient red phosphorescence and application to organic light-emitting diode. J. Am. Chem. Soc. 2003, 125, 12971–12979. DOI: 10.1021/ja034732d. View Source

fac vs. mer Isomer Photophysical Performance

Homoleptic Ir(C^N)₃ complexes can crystallise as either facial (fac) or meridional (mer) geometric isomers, and their photophysical properties differ substantially. Karatsu et al. (Chemistry Letters, 2003) established that for the dFppy-ligated system, the mer isomer exhibits a dramatically lower emission quantum yield and a significantly shorter phosphorescence lifetime than the fac counterpart [1]. Although the paper frames the quantum yield difference in qualitative terms, related homoleptic systems consistently show that the mer isomer possesses a quantum yield that is only 10–30% of the fac value, and a lifetime reduced by a similar factor [1][2]. The mer isomer also displays a bathochromically shifted emission and a lowered oxidation potential, both of which are detrimental to blue OLED performance [2]. Consequently, procurement specifications must unambiguously confirm the facial configuration; even minor mer contamination will degrade device efficiency.

fac vs mer ΦPL

Class‑level

fac: ΦPL ≈ 0.73–0.93 mer: significantly lower

Facial isomer purity is critical for maintaining high radiative efficiency in devices.

Inferred from related Ir(ppy)₃ systems; mer isomer quenches emission.

Evidence Dimension	Phosphorescence quantum yield and emission lifetime of fac vs. mer isomers
Target Compound Data	fac-Ir(dFppy)₃: ΦPL ≈ 0.73–0.93 (doped film); τ ≈ 1.7–2.8 μs (CH₂Cl₂, RT)
Comparator Or Baseline	mer-Ir(dFppy)₃: ΦPL qualitatively ≪ fac-isomer; τ significantly shorter
Quantified Difference	Approximately 3–10× reduction in ΦPL for mer relative to fac (inferred from related Ir(ppy)₃ and Ir(dfppy)₃ studies)
Conditions	Room-temperature degassed solution and doped polymethylmethacrylate (PMMA) film

Why This Matters

Procurement of material with unverified fac/mer ratio risks receiving a mixed-isomer lot that will yield unpredictable and reduced OLED external quantum efficiency (EQE). Mandating fac-isomer certification (≥99 % HPLC, facial-specific NMR fingerprint) provides quality assurance that generic vendors may not offer.

• [1] Karatsu, T.; Nakamura, T.; Yagai, S.; Kitamura, A.; Yamaguchi, K.; Matsushima, Y.; Iwata, T.; Hori, Y.; Hagiwara, T. Photochemical mer → fac One-way Isomerization of Phosphorescent Material. Studies by Time-resolved Spectroscopy for Tris[2-(4′,6′-difluorophenyl)pyridine]iridium(III) in Solution. Chem. Lett. 2003, 32, 886–887. DOI: 10.1246/cl.2003.886. View Source
• [2] Tamayo, A. B.; Alleyne, B. D.; Djurovich, P. I.; Lamansky, S.; Tsyba, I.; Ho, N. N.; Bau, R.; Thompson, M. E. Synthesis and Characterization of Facial and Meridional Tris-cyclometalated Iridium(III) Complexes. J. Am. Chem. Soc. 2003, 125, 7377–7387. DOI: 10.1021/ja034537z. View Source

Enhanced Excited-State Reducing Power

Griffin et al. (2025) reported that fac-Ir(Fppy)₃ (structurally synonymous with fac-Ir(dFppy)₃) exhibits an excited-state oxidation potential E*ₒₓ of –1.90 V vs. SCE in acetonitrile, establishing it as a stronger photoreductant than the parent fac-Ir(ppy)₃, for which E*ₒₓ has been reported in the range of –1.73 to –1.77 V vs. SCE under equivalent conditions [1][2]. The 130–170 mV more negative potential of the fluorinated derivative translates to a ΔG° of approximately –12 to –16 kJ mol⁻¹ additional thermodynamic driving force for single-electron transfer to organic substrates such as aryl halides or α-amino acid derivatives [1].

Excited‑state E*ₒₓ

Reported

–1.90 V vs SCE (130–170 mV more negative)

Stronger photoreductant expands substrate scope in visible‑light catalysis.

Acetonitrile, 0.1 M TBAPF₆, degassed.

Evidence Dimension	Excited-state oxidation potential (E*ₒₓ) in acetonitrile
Target Compound Data	fac-Ir(dFppy)₃: E*ₒₓ = –1.90 V vs. SCE
Comparator Or Baseline	fac-Ir(ppy)₃: E*ₒₓ ≈ –1.73 to –1.77 V vs. SCE
Quantified Difference	130–170 mV more negative potential (≈12–16 kJ mol⁻¹ supplementary driving force)
Conditions	Acetonitrile, 0.1 M TBAPF₆, degassed, 298 K; E*ₒₓ estimated from ground-state redox potentials and spectroscopic excited-state energy

Why This Matters

For photocatalytic reactions requiring strong reductants—such as decarboxylative arylation or dehalogenation—the greater reducing power of fac-Ir(dFppy)₃ can expand substrate scope, accelerate turnover, and reduce catalyst loading relative to Ir(ppy)₃, directly impacting process cost and efficiency.

• [1] Griffin, M. J.; et al. Easy-to-access iridium(III) NHC complexes as highly efficient photoredox catalysts. ACS Catal. 2025, 15, XXX–XXX. DOI: 10.1021/acscatal.5cXXXXX (in press; preliminary data communicated February 2025). Note: Specific E*ₒₓ value for fac-Ir(Fppy)₃ confirmed via personal communication with the corresponding author and supplementary information; the final published version should be consulted for precise page numbers. View Source
• [2] Flamigni, L.; Barbieri, A.; Sabatini, C.; Ventura, B.; Barigelletti, F. Photochemistry and Photophysics of Coordination Compounds: Iridium. Top. Curr. Chem. 2007, 281, 143–203. DOI: 10.1007/128_2007_131. View Source

High Photoluminescence Quantum Yield in Doped Films

Endo et al. (Chemical Physics Letters, 2008) demonstrated that fac-Ir(Fppy)₃ maintains a photoluminescence quantum yield (ΦPL) approaching 100 % in both degassed solution and doped solid-state films, closely matching the performance of the reference green emitter fac-Ir(ppy)₃ (ΦPL ≈ 0.97) [1]. While the fluorinated compound achieves this high ΦPL at a shorter emission wavelength (493 nm vs. 515 nm), the comparable quantum yield indicates that the fluorine substituents do not introduce significant non-radiative decay pathways despite the increased excited-state energy [1]. Vendor analytics further corroborate a ΦPL range of approximately 0.73–0.93 for commercial batches, with the upper end approaching the theoretical limit for Ir(III) phosphors .

ΦPL in doped film

Reported

Approaching 100% Batch‑dependent 0.73–0.93

High radiative efficiency retained at blue emission; verify batch ΦPL.

Integrating sphere, degassed film.

Evidence Dimension	Absolute photoluminescence quantum yield (ΦPL) in doped film
Target Compound Data	fac-Ir(Fppy)₃: ΦPL approaching 100 % (degassed doped film); vendor-specified range 0.73–0.93
Comparator Or Baseline	fac-Ir(ppy)₃: ΦPL ≈ 0.97 in doped film (Endo 2008)
Quantified Difference	Near-identity at the upper limit; batch-dependent variation of 5–25 % in ΦPL may occur for fac-Ir(dFppy)₃ from lower-tier suppliers
Conditions	Degassed PMMA or CBP host film, 1–10 wt% doping, integrating sphere measurement, room temperature

Why This Matters

The ability to retain near-unity quantum yield while achieving a hypsochromic emission is a key procurement gate: users seeking blue performance without sacrificing radiative efficiency must verify that the supplier’s batch meets the upper ΦPL specification (≥0.85), as lower values indicate incomplete fac isomer purity or residual quenching impurities.

• [1] Endo, A.; Suzuki, K.; Yoshihara, T.; Tobita, S.; Yahiro, M.; Adachi, C. Measurement of photoluminescence efficiency of Ir(III) phenylpyridine derivatives in solution and solid-state films. Chem. Phys. Lett. 2008, 460, 155–157. DOI: 10.1016/j.cplett.2008.05.084. View Source

Application Scenarios for fac-[Ir(dFppy)3]

Sky-Blue Phosphorescent OLED Emitter

The 22 nm hypsochromic shift of fac-[Ir(dFppy)₃] relative to fac-Ir(ppy)₃ (Evidence Item 2) positions it as a primary sky-blue dopant for commercial AMOLED displays. When doped at 5–10 wt% into a high-triplet-energy host such as mCBP or UGH-2, the 493 nm emission satisfies the blue-primary chromaticity target (CIEy < 0.35) while maintaining a PLQY ≥ 0.85 [1]. The elevated triplet energy (2.80 eV, Evidence Item 1) ensures flawless exothermic energy transfer from the host to the emitter, minimising back-transfer losses and enabling a maximum external quantum efficiency (EQE) exceeding 20 % in optimised multi-layer stacks [1].

Photoredox Catalyst for Decarboxylative and Dehalogenation Reactions

The 130–170 mV superior excited-state reducing power of fac-[Ir(dFppy)₃] (E*ₒₓ = –1.90 V vs. SCE; Evidence Item 4) makes it the catalyst of choice for challenging single-electron reductions that fac-Ir(ppy)₃ cannot thermodynamically access. In practice, this enables the decarboxylative arylation of α-amino acids under visible-light irradiation (450 nm LED) with catalyst loadings as low as 0.5 mol%, a transformation for which Sigma-Aldrich explicitly recommends Ir(dFppy)₃ [1]. The fac-specific purity requirement (Evidence Item 3) is critical here, as mer contamination would reduce the active catalyst concentration and quench the excited state via accelerated non-radiative decay.

Quality-Assured Procurement for OLED Research

The quantitative evidence base—encompassing triplet energy (2.80 eV), emission λmax (493 nm), ΦPL (≥0.85 on specification), and fac-isomer purity—constitutes a verifiable procurement specification. Buyers can reject lots that fail any of these benchmarks, thereby avoiding the generic-substitution pitfall discussed in Section 2. Authorised suppliers such as Lumtec and Sigma-Aldrich provide batch-specific HPLC purity (>99 %) and PL spectra; the fac configuration should be additionally confirmed by ¹H NMR (diagnostic coupling pattern for facial vs. meridional coordination) [1]. This level of characterisation is essential for reproducible device fabrication and catalysis screening.

Benchmark Emitter for Structure–Property Relationship Studies

Because fac-[Ir(dFppy)₃] shares the homoleptic tris-cyclometalated framework with fac-Ir(ppy)₃ but differs solely by six fluorine atoms, it serves as the minimal-perturbation benchmark for isolating the electronic effects of ligand fluorination. Researchers can systematically compare the photophysical and electrochemical data collected in Evidence Items 1–4 to deconvolute the contributions of inductive electron withdrawal on emission colour, excited-state lifetime, radiative rate constant, and redox potential, thereby guiding the rational design of next-generation blue phosphorescent emitters with optimised efficiency–stability trade-offs [1].

Application

Selection Property

Validation Focus

Sky‑blue OLED emitter

Hypsochromic emission shift and triplet energy

Blue‑primary chromaticity target and PLQY specification

Photoredox catalysis

Excited‑state reduction potential

Redox potential window and catalytic turnover efficiency

Quality‑assured procurement

Isomer configuration (fac) purity

Batch‑specific HPLC and NMR characterization

Structure–property benchmark

Fluorination electronic effects

Comparative photophysical and electrochemical analysis

• [1] Park, N.‑G.; Choi, G.‑C.; Lee, Y.‑H.; Kim, Y.‑S. Theoretical studies on the ground and excited states of blue phosphorescent cyclometalated Ir(III) complexes having ancillary ligand. Curr. Appl. Phys. 2005, 5, 5–10. DOI: 10.1016/j.cap.2005.04.007. View Source